Cas no 2097140-48-0 (dimethyl ((3-((tert-butyldimethylsilyl)oxy)phenyl)(methoxy)methyl)phosphonate)

• Product Name: dimethyl ((3-((tert-butyldimethylsilyl)oxy)phenyl)(methoxy)methyl)phosphonate
• CAS No: 2097140-48-0
• MF: C₁₆H₂₉O₅PSi
• MW: 360.457727193832
• CID: 5164144
• Update Time: 2025-05-19

dimethyl ((3-((tert-butyldimethylsilyl)oxy)phenyl)(methoxy)methyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• dimethyl ((3-((tert-butyldimethylsilyl)oxy)phenyl)(methoxy)methyl)phosphonate

• Inchi： 1S/C16H29O5PSi/c1-16(2,3)23(7,8)21-14-11-9-10-13(12-14)15(18-4)22(17,19-5)20-6/h9-12,15H,1-8H3
• InChI Key： KAJYJUIYDCJSSI-UHFFFAOYSA-N
• SMILES： C(P(OC)(OC)=O)(C1=CC=CC(O[Si](C(C)(C)C)(C)C)=C1)OC

Additional information on dimethyl ((3-((tert-butyldimethylsilyl)oxy)phenyl)(methoxy)methyl)phosphonate

Comprehensive Overview of Dimethyl ((3-((tert-butyldimethylsilyl)oxy)phenyl)(methoxy)methyl)phosphonate (CAS No. 2097140-48-0)

Dimethyl ((3-((tert-butyldimethylsilyl)oxy)phenyl)(methoxy)methyl)phosphonate (CAS No. 2097140-48-0) is a highly specialized organophosphorus compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique tert-butyldimethylsilyl (TBDMS) and phosphonate functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for researchers exploring drug discovery, bioconjugation, and catalysis.

The growing interest in CAS No. 2097140-48-0 is closely tied to its role in click chemistry and protecting group strategies. With the rise of green chemistry and sustainable practices, researchers are increasingly focusing on compounds that offer high efficiency and minimal environmental impact. Dimethyl ((3-((tert-butyldimethylsilyl)oxy)phenyl)(methoxy)methyl)phosphonate aligns with these trends due to its stability and compatibility with a wide range of reaction conditions. This has led to its adoption in high-throughput screening and combinatorial chemistry, where precision and reproducibility are paramount.

One of the most frequently searched questions about this compound revolves around its synthetic applications. For instance, how does the TBDMS group enhance the compound's reactivity? The answer lies in its ability to protect hydroxyl groups during multi-step syntheses, ensuring selective transformations. Additionally, the phosphonate moiety is a key feature for designing enzyme inhibitors and prodrugs, making it a hot topic in pharmaceutical research. These attributes have positioned CAS No. 2097140-48-0 as a critical tool for chemists working on targeted drug delivery systems.

Another area of interest is the compound's role in material science. Recent studies have explored its potential in modifying polymer surfaces and creating functional nanomaterials. The methoxy and phosphonate groups provide excellent anchoring points for surface functionalization, which is crucial for developing smart coatings and bioactive materials. This versatility has sparked discussions in online forums and academic circles, particularly among those investigating nanotechnology and biomaterials.

From a commercial perspective, the demand for Dimethyl ((3-((tert-butyldimethylsilyl)oxy)phenyl)(methoxy)methyl)phosphonate is driven by its use in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and research reagents often highlight its purity and batch-to-batch consistency as key selling points. Furthermore, its compatibility with automated synthesis platforms has made it a favorite among labs adopting AI-driven drug discovery methodologies.

In conclusion, CAS No. 2097140-48-0 represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from medicinal chemistry to nanotechnology, underscore its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and advanced materials.